![molecular formula C21H19N5O3 B2563937 3-benzyl-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 896596-64-8](/img/structure/B2563937.png)
3-benzyl-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
Overview
Description
The compound “3-benzyl-8-(furan-2-ylmethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is a derivative of furimazine . Furimazine derivatives are used for nanoluciferase bioluminescence, which is a commercially available luciferase known for its small size and superior bioluminescence performance .
Synthesis Analysis
The synthesis of furimazine derivatives involves designing and synthesizing a series of novel furimazine derivatives at the C-6 and C-8 positions of the imidazopyrazinone core . This extends the bioluminescence substrates .Molecular Structure Analysis
The molecular structure of this compound includes a furan-2-ylmethyl group at the 8th position and a benzyl group at the 3rd position of the imidazopyrazinone core . The compound has a molecular weight of 381.43 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 381.43 . Other physical and chemical properties are not mentioned in the available resources.Scientific Research Applications
Receptor Affinity and Antagonistic Properties
One primary area of interest is the compound's interaction with adenosine receptors. Specifically, derivatives of imidazo[2,1-f]purine, including structures similar to the specified compound, have been studied for their potential as A3 adenosine receptor antagonists. These studies often focus on the structure-activity relationship (SAR), aiming to enhance the potency, selectivity, and hydrophilicity of these molecules for therapeutic applications. For instance, Baraldi et al. (2008) extended their SAR studies on imidazo[2,1-f]purinones, evaluating the effects of substitutions at various positions to improve these properties for potential use in targeting adenosine receptors (Baraldi et al., 2008).
Future Directions
The compound is a part of ongoing research in the field of nanoluciferase bioluminescence . The research aims to overcome limitations of the current bioluminescence system, such as narrow emission wavelength and single substrate . The compound could potentially broaden the application of nanoluciferase bioluminescence techniques, especially for in vivo bioluminescent imaging .
Properties
IUPAC Name |
2-benzyl-6-(furan-2-ylmethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O3/c1-14-11-25-17-18(22-20(25)24(14)13-16-9-6-10-29-16)23(2)21(28)26(19(17)27)12-15-7-4-3-5-8-15/h3-11H,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIMDPTYAUILUFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CC4=CC=CO4)N(C(=O)N(C3=O)CC5=CC=CC=C5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(Oxolan-2-ylmethyl)-1,4-diazepan-1-yl]prop-2-en-1-one](/img/structure/B2563857.png)
![N-(1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide](/img/structure/B2563859.png)
Most popular with customers
![tert-butyl N-[(3S,4R)-4-methoxy-3-piperidyl]carbamate;oxalic acid](/img/structure/B2563860.png)
![methyl 3-({[(1S,5S)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl]carbonyl}amino)benzoate](/img/structure/B2563875.png)
